Cas no 4792-30-7 (4-Methylisobenzofuran-1,3-dione)

4-Methylisobenzofuran-1,3-dione Properties

Names and Identifiers

• 4-Methylisobenzofuran-1,3-dione
• 3-Methylphthalic anhydride
• 2-Methylphthalicanhydride
• 3-Methyl ohthalic anhydride
• 4-Methyl-1,3-isobenzofurandion
• 4-Methyl-2-benzofuran-1,3-dione
• 4-methyl-3-isobenzofurandione
• Phthalic anhydride,3-methyl
• Phthalicanhydride, 3-methyl- (6CI,7CI,8CI)
• 2,3-Toluenedicarboxylic anhydride
• 4-Methyl-1,3-isobenzofurandione
• NSC 61875
• 1,3-Isobenzofurandione, 4-methyl-
• 3-Methyl phthalic anhydride
• METHYLPHTHALIC ANHYDRIDE
• Phthalic anhydride, 3-methyl-
• 1,3-Isobenzofurandione, methyl-
• 2-Methylphthalic anhydride
• BJC50EL71I
• TWWAWPHAOPTQEU-UHFFFAOYSA-N
• 4-methyl-1,3-dihydro-2-benzofuran-1,3-dione
• 3-METHYLBENZENE-1,2-DICARBOXYLIC ANHYDRIDE
• 3-Methylphthal
• 4-methyl-isobenzofuran-1,3-dione
• M1464
• SCHEMBL166198
• MFCD00047316
• NSC61875
• 4792-30-7
• NSC-61875
• FT-0616175
• AS-33235
• SY049258
• CHEMBL1814074
• UNII-BJC50EL71I
• W-202838
• A19948
• FT-0636751
• EN300-82741
• AKOS004122954
• CS-0153411
• NS00031736
• 4-Methyl-2-benzofuran-1,3-dione #
• DTXSID0063606
• EINECS 225-344-0
• AM20040541
• 30140-42-2
• DB-358452
• 3-methylphthalic anhydride;2-methylphthalic anhydride;
• +Expand

• MDL： MFCD00047316
• InChIKey： TWWAWPHAOPTQEU-UHFFFAOYSA-N
• Inchi： 1S/C9H6O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-4H,1H3
• SMILES： O1C(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2C1=O)=O

Computed Properties

• Exact Mass: 162.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.032
• Heavy Atom Count: 12
• Complexity: 234
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.30560
• PSA: 43.37000
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 315.6 ℃ at 760 mmHg
• Melting Point: 115.0 to 119.0 deg-C
• Flash Point: 153.3 °C
• Color/Form: powder
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.2599 (rough estimate)

4-Methylisobenzofuran-1,3-dione Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

4-Methylisobenzofuran-1,3-dione Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters